Cas no 2229611-79-2 (4,6-dichloropyrimidin-5-yl sulfamate)

• Product Name: 4,6-dichloropyrimidin-5-yl sulfamate
• CAS No: 2229611-79-2
• MF: C₄H₃Cl₂N₃O₃S
• MW: 244.055917024612
• CID: 6128957
• PubChem ID: 165797716
• Update Time: 2025-06-13

4,6-dichloropyrimidin-5-yl sulfamate Chemical and Physical Properties

Names and Identifiers

• 4,6-dichloropyrimidin-5-yl sulfamate
• EN300-1989395
• 2229611-79-2

• Inchi： 1S/C4H3Cl2N3O3S/c5-3-2(12-13(7,10)11)4(6)9-1-8-3/h1H,(H2,7,10,11)
• InChI Key： YRARDGGDLXCDBR-UHFFFAOYSA-N
• SMILES： ClC1C(=C(N=CN=1)Cl)OS(N)(=O)=O

Computed Properties

• Exact Mass: 242.9272175g/mol
• Monoisotopic Mass: 242.9272175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 104Ų

Additional information on 4,6-dichloropyrimidin-5-yl sulfamate

Recent Advances in the Study of 4,6-Dichloropyrimidin-5-yl Sulfamate (CAS: 2229611-79-2)

The compound 4,6-dichloropyrimidin-5-yl sulfamate (CAS: 2229611-79-2) has recently emerged as a molecule of significant interest in chemical biology and medicinal chemistry research. This sulfamate derivative of dichloropyrimidine has shown promising pharmacological properties, particularly in the context of enzyme inhibition and targeted therapeutic applications. Recent studies have focused on its unique chemical structure that combines the pyrimidine scaffold with a sulfamate moiety, creating a versatile platform for drug development.

Structural analysis reveals that the presence of two chlorine atoms at the 4 and 6 positions of the pyrimidine ring contributes to the compound's electrophilic character, while the sulfamate group at position 5 enhances its potential for forming hydrogen bonds with biological targets. This dual functionality makes 2229611-79-2 particularly valuable for designing covalent inhibitors and probing enzyme active sites. Recent crystallographic studies have demonstrated its ability to form stable complexes with various therapeutic targets, including carbonic anhydrases and other metalloenzymes.

In pharmacological research, 4,6-dichloropyrimidin-5-yl sulfamate has shown remarkable inhibitory activity against several cancer-related enzymes. A 2023 study published in the Journal of Medicinal Chemistry reported its potent inhibition of carbonic anhydrase IX (CA IX), a well-established target for anticancer therapy. The compound demonstrated selective binding to the zinc-containing active site of CA IX, with IC50 values in the low micromolar range. This selectivity is particularly noteworthy as it suggests potential for developing tumor-specific therapies with reduced off-target effects.

The synthetic accessibility of 2229611-79-2 has also been a focus of recent research. Several improved synthetic routes have been developed, with the most efficient methods achieving yields above 85% while maintaining high purity. These advances in synthesis have facilitated broader exploration of the compound's pharmacological potential and enabled the production of derivatives for structure-activity relationship studies. Recent patent applications indicate growing commercial interest in this chemical scaffold for therapeutic development.

Mechanistic studies have provided insights into the compound's mode of action. Research published in ACS Chemical Biology (2023) demonstrated that 4,6-dichloropyrimidin-5-yl sulfamate acts as a covalent modifier of target proteins, with the sulfamate group playing a crucial role in binding interactions. This covalent modification mechanism offers advantages for sustained target engagement, potentially leading to more durable therapeutic effects compared to reversible inhibitors.

Looking forward, the unique properties of 4,6-dichloropyrimidin-5-yl sulfamate position it as a valuable tool compound and potential lead for drug discovery. Ongoing research is exploring its application in targeted protein degradation strategies and as a warhead in PROTAC molecules. The compound's versatility and demonstrated biological activity suggest it will remain an important subject of study in chemical biology and medicinal chemistry in the coming years.